Cas no 2411217-07-5 (2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide)

• Product Name: 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide
• CAS No: 2411217-07-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 6462084
• PubChem ID: 146103430
• Update Time: 2025-06-07

2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560452
• 2411217-07-5
• Z3292189462
• 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide

• Inchi： 1S/C13H15ClN2O2/c1-8(14)13(18)15-10-4-2-9(3-5-10)11-6-7-12(17)16-11/h2-5,8,11H,6-7H2,1H3,(H,15,18)(H,16,17)
• InChI Key： PBAKGJDSUIEARP-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1)C1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 266.0822054g/mol
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide

Introduction to 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide (CAS No. 2411217-07-5)

2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide, identified by its CAS number 2411217-07-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide features a chloro-substituted phenyl ring connected to a propanamide moiety, which is further linked to a 5-oxopyrrolidine ring. This unique arrangement of functional groups suggests that the compound may interact with biological targets in a manner distinct from more conventional pharmaceuticals. The presence of both nitrogen and oxygen heterocycles in its structure enhances its potential for binding to various enzymes and receptors, which is a critical factor in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide molecule, with its complex structural features, has emerged as a candidate for further investigation in these areas. Its ability to interact with specific biological targets makes it a valuable tool for researchers seeking to understand the mechanisms underlying various diseases.

One of the most compelling aspects of 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro-substituted phenyl ring can serve as a point of modification for further chemical transformations, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility makes the compound particularly useful in medicinal chemistry libraries designed for high-throughput screening.

The synthesis of 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group and the subsequent formation of the amide bond are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, making it more accessible for further study.

Evaluation of the pharmacological properties of 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide has revealed several promising characteristics. In vitro studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for further development as an anticancer therapeutic.

The interaction between 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide and biological targets has been investigated using computational modeling techniques. These studies have provided insights into the binding mode of the compound and have helped identify key residues on the target proteins that contribute to its activity. Such information is invaluable for designing next-generation derivatives with improved potency and selectivity.

In conclusion, 2-Chloro-N-[4-(5-oxopyrrolidin-2-yl)phenyl]propanamide (CAS No. 2411217-07-5) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation in drug discovery efforts aimed at treating inflammation, cancer, and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.